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Compound of Interest

Compound Name: N-acetylhistidine monohydrate

Cat. No.: B554824 Get Quote

Introduction
N-acetylhistidine (NAH) is a significant endogenous molecule found in high concentrations in

the brain and eye tissues of poikilothermic vertebrates, such as fish.[1][2][3] Unlike in mammals

where N-acetylaspartate (NAA) is the predominant acetylated amino acid, NAH serves as a

major osmolyte in the nervous system of many fish species, with reported concentrations of

approximately 10 mM in the brain.[1][2] NAH is synthesized from L-histidine and acetyl-CoA by

the enzyme histidine N-acetyltransferase (HISAT).[1][2] Research indicates that NAH plays a

crucial role in cellular hydration, potentially acting as a "molecular water pump" to transport

water out of cells against a concentration gradient, a function vital for maintaining tissue

integrity, particularly in the eye lens.[1][2][4][5]

This application note provides a comprehensive protocol for the extraction of NAH from fish

brain tissue and its subsequent quantification using various analytical techniques. The

methodologies outlined are intended for researchers, scientists, and drug development

professionals investigating the roles of NAH and other metabolites in neuroscience, marine

biology, and the development of novel therapeutics.

Biological Pathway and Function
The synthesis of NAH is a targeted enzymatic process. The proposed functional cycle,

particularly described in the fish lens, offers a model for its role in the brain.
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Sample Preparation

Extraction

Final Preparation for Analysis

1. Fish Brain Tissue Collection
(Rapid dissection, flash-freeze)

2. Homogenization
(in ice-cold 0.4 M Perchloric Acid)

3. Protein Precipitation
(Incubate on ice)

4. Clarification
(Centrifuge at 10,000 x g, 4°C)

Collect Supernatant

5. Neutralization
(with 3 M KOH)

6. Salt Precipitation
(Incubate on ice)

7. Final Clarification
(Centrifuge at 10,000 x g, 4°C)

Collect Final Supernatant

8. Filtering
(0.22 µm syringe filter)

Sample ready for analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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